Cas no 1477683-92-3 (3-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol
• CAS No: 1477683-92-3
• MF: C₉H₁₃ClOS
• MW: 204.716920614243
• CID: 6211779
• PubChem ID: 66025156
• Update Time: 2024-01-12

3-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol
• AKOS015367518
• EN300-1248090
• 1477683-92-3

• Inchi： 1S/C9H13ClOS/c1-9(2,6-11)5-7-3-4-8(10)12-7/h3-4,11H,5-6H2,1-2H3
• InChI Key： XIDMJJNIBYIEAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(C)(C)CO)S1

Computed Properties

• Exact Mass: 204.0375639g/mol
• Monoisotopic Mass: 204.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes